Cas no 2228745-92-2 (1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine)

1-(3-Bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine is a brominated and fluorinated thiophene derivative with significant utility in pharmaceutical and agrochemical research. The presence of both bromine and difluoromethyl groups enhances its reactivity, making it a versatile intermediate for cross-coupling reactions and further functionalization. The thiophene core contributes to its stability and electronic properties, while the amine group allows for derivatization into more complex structures. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, leveraging its unique halogen and fluorine substitution patterns to modulate pharmacokinetic properties. Its well-defined structure ensures reproducibility in synthetic applications.
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine structure
2228745-92-2 structure
Product Name:1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
CAS No:2228745-92-2
MF:C7H8BrF2NS
MW:256.110926628113
CID:6407255
PubChem ID:165971603
Update Time:2025-05-22

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
    • EN300-1956794
    • 2228745-92-2
    • Inchi: 1S/C7H8BrF2NS/c1-3-2-4(8)6(12-3)5(11)7(9)10/h2,5,7H,11H2,1H3
    • InChI Key: KDNNRKUDJRTSHF-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)SC=1C(C(F)F)N

Computed Properties

  • Exact Mass: 254.95289g/mol
  • Monoisotopic Mass: 254.95289g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 54.3Ų

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1956794-0.05g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
0.05g
$1129.0 2023-09-17
Enamine
EN300-1956794-0.1g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
0.1g
$1183.0 2023-09-17
Enamine
EN300-1956794-0.25g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
0.25g
$1235.0 2023-09-17
Enamine
EN300-1956794-0.5g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
0.5g
$1289.0 2023-09-17
Enamine
EN300-1956794-1.0g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
1g
$1729.0 2023-05-23
Enamine
EN300-1956794-2.5g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
2.5g
$2631.0 2023-09-17
Enamine
EN300-1956794-5.0g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
5g
$5014.0 2023-05-23
Enamine
EN300-1956794-10.0g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
10g
$7435.0 2023-05-23
Enamine
EN300-1956794-1g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
1g
$1343.0 2023-09-17
Enamine
EN300-1956794-5g
1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine
2228745-92-2
5g
$3894.0 2023-09-17

Additional information on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine

Research Brief on 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2)

1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiophene and difluoroethylamine moieties, has shown promising potential in various therapeutic applications, particularly in the development of targeted small-molecule inhibitors. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a valuable candidate for further drug discovery efforts.

The synthesis of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine involves a multi-step process that leverages modern organic chemistry techniques, including palladium-catalyzed cross-coupling reactions and fluorination strategies. The compound's structural features, such as the bromo-substituted thiophene ring and the difluoroethylamine group, contribute to its reactivity and binding affinity towards biological targets. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating its use in preclinical studies.

Pharmacological evaluations of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine have revealed its potential as a modulator of key enzymatic pathways. In vitro studies demonstrate its inhibitory activity against specific kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. The compound's selectivity and potency are currently under investigation, with preliminary data suggesting a favorable pharmacokinetic profile. These findings underscore its potential as a lead compound for the development of novel therapeutics.

Mechanistic studies have provided insights into the molecular interactions of 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine with its biological targets. Structural analyses, including X-ray crystallography and molecular docking simulations, have elucidated the binding modes and key residues involved in its activity. These studies highlight the compound's ability to induce conformational changes in target proteins, thereby modulating their function. Such detailed mechanistic understanding is critical for optimizing its therapeutic efficacy and minimizing off-target effects.

In conclusion, 1-(3-bromo-5-methylthiophen-2-yl)-2,2-difluoroethan-1-amine (CAS: 2228745-92-2) represents a promising scaffold for drug discovery, with demonstrated potential in targeting disease-relevant pathways. Ongoing research aims to further explore its therapeutic applications, optimize its pharmacological properties, and advance its development towards clinical trials. This compound exemplifies the intersection of synthetic chemistry and biological research, offering new avenues for addressing unmet medical needs.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD